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Compound of Interest

Compound Name: 2-Amino-6-nitrobenzoic acid

Cat. No.: B032574 Get Quote

This guide provides a comprehensive overview of 2-Amino-6-nitrobenzoic acid, a versatile

chemical compound with significant applications in organic synthesis, pharmaceutical

development, and analytical chemistry.[1] It is intended for researchers, scientists, and drug

development professionals, offering in-depth technical information on its properties, synthesis,

and applications.

Chemical Identity and Synonyms
The cornerstone of effective research and development is the precise identification of chemical

entities. 2-Amino-6-nitrobenzoic acid is systematically named according to the International

Union of Pure and Applied Chemistry (IUPAC) nomenclature.

IUPAC Name: 2-amino-6-nitrobenzoic acid[2][3][4]

This compound is also known by several synonyms, which are frequently encountered in

literature and commercial listings. Awareness of these synonyms is crucial for comprehensive

literature searches and procurement.

Common Synonyms:

6-Nitroanthranilic acid[1][5]

6-Nitro-2-aminobenzoic acid[1]

Benzoic acid, 2-amino-6-nitro-[5][6]
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Physicochemical Properties
Understanding the physicochemical properties of 2-Amino-6-nitrobenzoic acid is fundamental

to its application in experimental design and process development. These properties dictate its

solubility, reactivity, and appropriate handling and storage conditions.

Property Value Source

CAS Number 50573-74-5 [1][5][6][7]

Molecular Formula C₇H₆N₂O₄ [1][5][6][7]

Molecular Weight 182.13 g/mol [6][7][8]

Appearance
Light yellow to brown

crystalline powder
[1][8]

Melting Point
180-186 °C[1], 173 °C (dec.),

189 °C (dec.)[8]
[1][8]

Solubility Soluble in methanol.[8] [8]

Purity Typically ≥97% (HPLC) [9]

Storage

Store at 0-8 °C[1] or room

temperature in a dry, sealed

container.[6][8]

[1][6][8]

Synthesis of 2-Amino-6-nitrobenzoic Acid: A
Mechanistic Perspective
The synthesis of 2-Amino-6-nitrobenzoic acid can be achieved through various routes. The

selection of a particular synthetic pathway is often dictated by factors such as the availability

and cost of starting materials, desired yield and purity, and scalability for industrial production.

One common and efficient method involves the selective reduction of 2,6-dinitrobenzoic acid.

[10] This approach is favored due to the relatively inexpensive and readily available starting

material.[10]
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Experimental Protocol: Selective Reduction of 2,6-
Dinitrobenzoic Acid[11]
This protocol describes a laboratory-scale synthesis. All operations should be conducted in a

well-ventilated fume hood with appropriate personal protective equipment.

Materials:

2,6-Dinitrobenzoic acid

Sodium hydrosulfide (or other sulfide, hydrosulfide, or polysulfide reducing agents)[10]

Methanol

Water

Hydrochloric acid (for acidification)

Standard laboratory glassware (round-bottom flask, condenser, etc.)

Heating mantle

Magnetic stirrer

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic

stirrer, dissolve 2,6-dinitrobenzoic acid in a mixture of methanol and water.[10] The protic

solvent system is crucial for the reaction medium.[10]

Addition of Reducing Agent: Slowly add 1 to 5 equivalents of the reducing agent (e.g.,

sodium hydrosulfide) to the solution.[10] The addition should be controlled to manage any

exothermic reaction.

Reflux: Heat the reaction mixture to reflux temperature and maintain for a period sufficient to

ensure complete conversion.[10] Monitoring the reaction progress by thin-layer

chromatography (TLC) is recommended.
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Work-up: After the reaction is complete, cool the mixture to room temperature.

Precipitation: Carefully acidify the reaction mixture with hydrochloric acid to a pH of 0-3.[11]

This will precipitate the 2-Amino-6-nitrobenzoic acid product.

Isolation and Purification: Collect the solid product by vacuum filtration. Wash the filter cake

with cold water to remove any inorganic salts. The crude product can be further purified by

recrystallization from a suitable solvent system (e.g., ethanol/water) to achieve high purity.

Causality Behind Experimental Choices:

Selective Reduction: The choice of a sulfide-based reducing agent is critical for the selective

reduction of one nitro group in the presence of the other.[10] This selectivity is achieved due

to the milder reducing power of these reagents compared to others like catalytic

hydrogenation, which would likely reduce both nitro groups.

Protic Solvent System: The use of an alcohol and water mixture facilitates the dissolution of

both the organic substrate and the inorganic reducing agent, creating a homogenous

reaction environment necessary for efficient reaction kinetics.[10]

Acidification: The product, being an amino acid, can exist in a deprotonated (carboxylate)

form in the basic reaction mixture. Acidification is essential to protonate the carboxylate

group, rendering the product less soluble in the aqueous medium and allowing for its

precipitation and isolation.[11]

Synthesis Workflow Diagram

2,6-Dinitrobenzoic Acid

Reflux

Reducing Agent (e.g., NaSH)
Methanol/Water

Acidification (HCl) Filtration & Washing Recrystallization 2-Amino-6-nitrobenzoic Acid
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Caption: Workflow for the synthesis of 2-Amino-6-nitrobenzoic acid.

Applications in Research and Drug Development
2-Amino-6-nitrobenzoic acid is a valuable building block in the synthesis of a wide array of

more complex molecules, particularly in the pharmaceutical and dye industries.[1]

Pharmaceutical Intermediates: This compound serves as a key intermediate in the synthesis

of various pharmaceuticals.[1] Its structure, containing both an amino and a nitro group on a

benzoic acid scaffold, provides multiple reactive sites for further chemical modification. This

versatility allows for the construction of diverse molecular architectures, which is a

fundamental aspect of drug discovery. It has been specifically noted for its use in the

development of anti-inflammatory and analgesic drugs.[1]

Dyes and Pigments: The presence of the chromophoric nitro group and the auxochromic

amino group makes 2-Amino-6-nitrobenzoic acid a suitable precursor for the synthesis of

azo dyes.[1] These dyes are important in the textile industry for their vibrant and long-lasting

colors.[1]

Analytical Chemistry: In the field of analytical chemistry, this compound can be used as a

reagent.[1] Its ability to form stable complexes with metal ions makes it useful in

spectrophotometric analysis for the detection and quantification of these ions.[1]

Material Science: 2-Amino-6-nitrobenzoic acid is also utilized in the formulation of

polymers and coatings. Its incorporation can enhance properties such as thermal stability

and chemical resistance.[1][8]

Analytical Characterization
The identity and purity of 2-Amino-6-nitrobenzoic acid are typically confirmed using a

combination of analytical techniques.

High-Performance Liquid Chromatography (HPLC): HPLC is a primary method for assessing

the purity of 2-Amino-6-nitrobenzoic acid.[1] Isocratic or gradient elution methods with a

reversed-phase column (e.g., C18) are commonly employed. Detection is typically performed

using a UV detector, as the aromatic and nitro functionalities provide strong chromophores.
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Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to confirm the molecular structure of the compound. The chemical shifts, splitting patterns,

and integration of the proton signals, along with the number and chemical shifts of the

carbon signals, provide definitive structural information.

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of

the compound and to gain further structural information through fragmentation patterns.

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic

functional groups present in the molecule, such as the amino (N-H stretching), nitro (N-O

stretching), and carboxylic acid (O-H and C=O stretching) groups.

Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling 2-
Amino-6-nitrobenzoic acid. It is classified as an irritant.[8]

Hazard Statements:

H315: Causes skin irritation.[9]

H319: Causes serious eye irritation.[12]

H335: May cause respiratory irritation.[9][12]

Precautionary Measures:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat.[8][13]

Ventilation: Handle the compound in a well-ventilated area, preferably in a chemical fume

hood, to avoid inhalation of dust.[13][14]

Storage: Store in a tightly closed container in a cool, dry place away from incompatible

materials.[8][12]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.[12][13]
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A comprehensive Safety Data Sheet (SDS) should always be consulted before handling this

compound.[8]

Conclusion
2-Amino-6-nitrobenzoic acid is a chemical intermediate with significant utility in diverse

scientific and industrial fields. Its well-defined physicochemical properties, established synthetic

routes, and versatile reactivity make it a valuable tool for researchers and developers. A

thorough understanding of its characteristics and safe handling practices is paramount for its

effective and responsible application.
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Sources

1. chemimpex.com [chemimpex.com]

2. alfa-chemical.com [alfa-chemical.com]

3. jk-sci.com [jk-sci.com]

4. 2-Amino-6-nitro-benzoic acid | C7H6N2O4 | CID 95795 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. 2-Amino-6-nitrobenzoic acid | CymitQuimica [cymitquimica.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://lbaochemicals.com/product/2-amino-6-nitrobenzoic-acid-50573-74-5/
https://www.benchchem.com/product/b032574?utm_src=pdf-body
https://www.benchchem.com/product/b032574?utm_src=pdf-body
https://www.benchchem.com/product/b032574?utm_src=pdf-body
https://www.benchchem.com/product/b032574?utm_src=pdf-body
https://www.benchchem.com/product/b032574?utm_src=pdf-body
https://www.benchchem.com/product/b032574?utm_src=pdf-body
https://www.benchchem.com/product/b032574?utm_src=pdf-body
https://www.benchchem.com/product/b032574?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/31935
https://www.alfa-chemical.com/catalysts/other-catalysts/cas-50573-74-5-2-amino-6-nitrobenzoic-acid.html
https://www.jk-sci.com/products/j5331935
https://pubchem.ncbi.nlm.nih.gov/compound/2-amino-6-nitrobenzoic%20acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-amino-6-nitrobenzoic%20acid
https://cymitquimica.com/products/IN-DA003GIS/2-amino-6-nitrobenzoic-acid/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. chemscene.com [chemscene.com]

7. scbt.com [scbt.com]

8. lbaochemicals.com [lbaochemicals.com]

9. 2-Amino-6-nitrobenzoic acid | 50573-74-5 [sigmaaldrich.com]

10. EP2349980B1 - Process for preparing 2-amino-6-nitro-benzoic acid - Google Patents
[patents.google.com]

11. CN102924314A - Preparation method of 2-amino-6-nitrobenzoic acid - Google Patents
[patents.google.com]

12. assets.thermofisher.cn [assets.thermofisher.cn]

13. fishersci.com [fishersci.com]

14. file.medchemexpress.com [file.medchemexpress.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Amino-6-nitrobenzoic
Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032574#iupac-name-and-synonyms-for-2-amino-6-
nitrobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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